Cas no 1497855-99-8 (1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid
• CAS No: 1497855-99-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD21131437
• CID: 5613994
• PubChem ID: 65194291
• Update Time: 2025-06-08

1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1497855-99-8
• 1-(3-methoxypropyl)cyclobutane-1-carboxylic acid
• CS-0288087
• EN300-330582
• 1-(3-methoxypropyl)cyclobutane-1-carboxylicacid
• AKOS014528374
• Cyclobutanecarboxylic acid, 1-(3-methoxypropyl)-
• 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid

• MDL： MFCD21131437
• Inchi： 1S/C9H16O3/c1-12-7-3-6-9(8(10)11)4-2-5-9/h2-7H2,1H3,(H,10,11)
• InChI Key： LWFDGXIASAEVKJ-UHFFFAOYSA-N
• SMILES： OC(C1(CCCOC)CCC1)=O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 265.8±13.0 °C(Predicted)
• pka: 4.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid

Introduction to 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid (CAS No. 1497855-99-8)

1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 1497855-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkanoic acids, characterized by a cyclobutane ring substituted with a 3-methoxypropyl side chain and a carboxylic acid functional group at the terminal position. The structural uniqueness of this molecule makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel drug candidates and bioactive molecules.

The structure of 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid exhibits a balance of flexibility and rigidity, which is often exploited in medicinal chemistry for designing molecules with enhanced pharmacokinetic properties. The cyclobutane ring provides a stable scaffold, while the 3-methoxypropyl group introduces a hydrophobic region that can interact favorably with lipid bilayers or other hydrophobic pockets in biological targets. This dual functionality has been leveraged in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

In recent years, there has been growing interest in the use of cycloalkanoic acids as pharmacophores due to their ability to mimic natural substrates and exhibit favorable metabolic stability. 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid has been studied as a key intermediate in the synthesis of more complex molecules, including those targeted at treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Its incorporation into drug-like scaffolds has shown potential in improving binding affinity and reducing off-target effects.

One of the most compelling aspects of this compound is its utility in drug discovery and development. Researchers have utilized 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid to explore novel chemical space, leading to the identification of several hit compounds with therapeutic potential. For instance, studies have demonstrated its role as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions relevant to cancer progression. The flexibility provided by the cyclobutane ring allows for conformational diversity, which can be harnessed to optimize drug-like properties such as solubility, permeability, and bioavailability.

The synthetic pathways for preparing 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid have been refined over time, enabling its production with high yield and purity. Common synthetic strategies involve cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have further enhanced the efficiency of these processes, making it more feasible to scale up production for industrial applications.

From a biochemical perspective, 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid has been investigated for its interactions with biological targets such as enzymes and receptors. Its structural features make it an excellent tool for studying ligand-receptor binding mechanisms. For example, modifications at the carboxylic acid group can alter its affinity for specific binding sites, providing insights into how small molecules modulate biological pathways.

The compound's stability under various conditions has also been a focus of research. Studies have shown that 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid maintains its integrity under physiological pH conditions, making it suitable for oral administration or other routes of delivery. Additionally, its resistance to enzymatic degradation suggests that it could serve as a stable intermediate in prodrug formulations designed to release active compounds in targeted tissues.

In conclusion, 1-(3-Methoxypropyl)cyclobutane-1-carboxylic acid (CAS No. 1497855-99-8) represents a valuable asset in pharmaceutical research due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis, along with its potential as a bioactive molecule itself, underscores its importance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.